2,4,6-trinitrophenyl-tyrosyl-valyl-glycine
2,4,6-trinitrophenyl-tyrosyl-valyl-glycine
Brand Name:
Vulcanchem
CAS No.:
114043-34-4
VCID:
VC0038725
InChI:
InChI=1S/C22H24N6O11/c1-11(2)19(22(33)23-10-18(30)31)25-21(32)15(7-12-3-5-14(29)6-4-12)24-20-16(27(36)37)8-13(26(34)35)9-17(20)28(38)39/h3-6,8-9,11,15,19,24,29H,7,10H2,1-2H3,(H,23,33)(H,25,32)(H,30,31)/t15-,19+/m1/s1
SMILES:
CC(C)C(C(=O)NCC(=O)O)NC(=O)C(CC1=CC=C(C=C1)O)NC2=C(C=C(C=C2[N+](=O)[O-])[N+](=O)[O-])[N+](=O)[O-]
Molecular Formula:
C22H24N6O11
Molecular Weight:
548.5 g/mol
2,4,6-trinitrophenyl-tyrosyl-valyl-glycine
CAS No.: 114043-34-4
Main Products
VCID: VC0038725
Molecular Formula: C22H24N6O11
Molecular Weight: 548.5 g/mol
| CAS No. | 114043-34-4 |
|---|---|
| Product Name | 2,4,6-trinitrophenyl-tyrosyl-valyl-glycine |
| Molecular Formula | C22H24N6O11 |
| Molecular Weight | 548.5 g/mol |
| IUPAC Name | 2-[[(2S)-2-[[(2R)-3-(4-hydroxyphenyl)-2-(2,4,6-trinitroanilino)propanoyl]amino]-3-methylbutanoyl]amino]acetic acid |
| Standard InChI | InChI=1S/C22H24N6O11/c1-11(2)19(22(33)23-10-18(30)31)25-21(32)15(7-12-3-5-14(29)6-4-12)24-20-16(27(36)37)8-13(26(34)35)9-17(20)28(38)39/h3-6,8-9,11,15,19,24,29H,7,10H2,1-2H3,(H,23,33)(H,25,32)(H,30,31)/t15-,19+/m1/s1 |
| Standard InChIKey | WIHLYNPLPOZMMA-BEFAXECRSA-N |
| Isomeric SMILES | CC(C)[C@@H](C(=O)NCC(=O)O)NC(=O)[C@@H](CC1=CC=C(C=C1)O)NC2=C(C=C(C=C2[N+](=O)[O-])[N+](=O)[O-])[N+](=O)[O-] |
| SMILES | CC(C)C(C(=O)NCC(=O)O)NC(=O)C(CC1=CC=C(C=C1)O)NC2=C(C=C(C=C2[N+](=O)[O-])[N+](=O)[O-])[N+](=O)[O-] |
| Canonical SMILES | CC(C)C(C(=O)NCC(=O)O)NC(=O)C(CC1=CC=C(C=C1)O)NC2=C(C=C(C=C2[N+](=O)[O-])[N+](=O)[O-])[N+](=O)[O-] |
| Sequence | YVG |
| Synonyms | 2,4,6-trinitrophenyl-tyrosyl-valyl-glycine TNP-Tyr-Val-Gly |
| PubChem Compound | 195053 |
| Last Modified | Nov 11 2021 |
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